2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C17H16N2O2/c1-11-4-6-16(7-5-11)19-12(2)8-14(13(19)3)9-15(10-18)17(20)21/h4-9H,1-3H3,(H,20,21)
• InChI Key: JQDXFUMSLUWYKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=C2C)C=C(C#N)C(=O)O)C

Description

2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid (CAS: 733030-71-2) is a pyrrole-based α,β-unsaturated cyanoacrylic acid derivative. Its structure comprises a 2,5-dimethylpyrrole ring substituted at the 3-position with a 4-methylphenyl group and a conjugated cyanoacrylic acid moiety. This compound is characterized by its planar conjugated system, which may contribute to electronic properties such as charge transfer capabilities or UV absorption.

For example, 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethoxy)phenyl]-1H-pyrrol-3-yl}-ethanone (Compound 5, ) is synthesized by refluxing a chlorinated ethanimine precursor in water, yielding a crystalline product with a 69% yield . Similar methodologies may apply to the target compound, with variations in aryl substituents and reaction conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid typically involves the condensation of appropriate starting materials under specific reaction conditions. One common method involves the use of cyanoacetylation, where a cyano group is introduced into the molecule through a condensation reaction . The reaction conditions often include the use of a base such as triethylamine and solvents like ethanol .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are tailored to achieve the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and as a probe in biochemical assays.

Industry: Used in the production of dyes, pigments, and other materials.

Mechanism of Action

The mechanism of action of 2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid involves its interaction with specific molecular targets. The cyano group can participate in nucleophilic addition reactions, while the pyrrole ring can engage in π-π interactions with aromatic systems. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related pyrrole-based cyanoacrylic acids and esters, focusing on substituent effects, physicochemical properties, and applications.

Structural Analogues and Substituent Effects

Trifluoromethoxy-Substituted Pyrrole Derivatives Example: 2-Chloro-1-{2,5-dimethyl-1-[4-(trifluoromethoxy)phenyl]-1H-pyrrol-3-yl}-ethanone (Compound 5, ). Key Differences: Replacement of the 4-methylphenyl group with a 4-trifluoromethoxyphenyl moiety introduces a strong electron-withdrawing group (F3CO), enhancing electrophilicity at the carbonyl position. This substitution increases molecular polarity, as evidenced by the 19F-NMR chemical shift at δ -56.89 . Impact: The trifluoromethoxy group likely improves thermal stability and resistance to oxidative degradation compared to the methyl-substituted analogue.

Methoxy-Substituted Analogues Example: (E)-2-Cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enoic acid (CAS: 735269-97-3, ). Impact: Enhanced solubility in polar solvents due to the methoxy group’s hydrophilicity, which may favor applications in solution-phase reactions or biological systems .

Furan-Based Cyanoacrylic Esters Example: Ethyl-2-cyano-3-[4-(4-methylphenyl)-2-furan]acrylate (Compound I, ). Key Differences: Replacement of the pyrrole ring with a furan heterocycle alters conjugation patterns. Impact: Thermodynamic studies of such esters reveal lower melting points (e.g., 370 K for Compound I) compared to rigid pyrrole-based acids, suggesting reduced crystallinity in the latter .

Physicochemical and Thermodynamic Properties

• Thermodynamic Stability : Pyrrole derivatives with electron-withdrawing substituents (e.g., trifluoromethoxy) exhibit higher thermal stability. For instance, Compound 5 () has a melting point of 147°C, whereas methoxy-substituted analogues () may show lower melting points due to reduced intermolecular hydrogen bonding.
• Acidity : The target compound’s carboxylic acid group (pKa ~2–3) is more acidic than ester derivatives (e.g., Compound I in ), which lack ionizable protons. Substituents on the aryl ring further modulate acidity; electron-withdrawing groups (e.g., F3CO) enhance acidity, while electron-donating groups (e.g., CH3O) diminish it .
• Solubility: The presence of polar groups (e.g., cyano, carboxylic acid) enhances aqueous solubility relative to non-polar analogues. For example, the methoxy-substituted variant () may exhibit better solubility in ethanol or DMSO compared to the methyl-substituted target compound .

Biological Activity

Overview

2-Cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid (CAS No. 733030-71-2) is a complex organic compound that has garnered attention for its potential biological activities. This compound features a cyano group and a pyrrole ring, which contribute to its unique chemical properties and interactions with biological systems. Research indicates that it may serve as a valuable tool in pharmacology and cell biology due to its ability to modulate various biological pathways.

Property	Value
Molecular Formula	C17H16N2O2
Molecular Weight	280.32 g/mol
CAS Number	733030-71-2
IUPAC Name	(Z)-2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]prop-2-enoic acid

The biological activity of 2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid is primarily attributed to its interactions with specific molecular targets such as enzymes and receptors. The compound's structure allows it to bind effectively to these targets, potentially modulating their activity and influencing various biological processes.

Target Interactions

Research indicates that this compound may inhibit ligand binding to receptors, which could affect signaling pathways involved in inflammation and other physiological responses . The specific mechanisms through which it operates remain an area of active investigation.

In Vitro Studies

In vitro assays have demonstrated that 2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid can influence cell viability and modulate the synthesis of pro-inflammatory cytokines such as IL-1β and TNFα. For instance, studies have shown that at certain concentrations, the compound significantly reduces the production of these cytokines in macrophage cultures, indicating its potential as an anti-inflammatory agent .

In Vivo Studies

Preliminary in vivo studies have explored the compound's effects using animal models for inflammatory diseases. It has been observed that treatment with this compound can lead to a significant reduction in edema and leukocyte migration in models of induced inflammation . These findings suggest that the compound may possess therapeutic potential for treating inflammatory conditions.

Case Study 1: Anti-inflammatory Activity

A study investigated the anti-inflammatory effects of 2-cyano-3-[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]prop-2-enoic acid in a CFA-induced paw edema model. Results indicated that administration of the compound at a dose of 100 mg/kg significantly reduced paw swelling compared to control groups, similar to the effects observed with dexamethasone, a known anti-inflammatory medication .

Case Study 2: Cytokine Modulation

In another study focusing on cytokine modulation, researchers treated macrophage cultures with varying concentrations of the compound. The results showed a dose-dependent decrease in nitrite production and pro-inflammatory cytokines, suggesting that the compound may act as an immunomodulator .